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Compound of Interest

Compound Name: Flavanone

Cat. No.: B1672756

This guide provides essential safety, logistical, and procedural information for the proper
disposal of flavanone (CAS No. 487-26-3). The procedures outlined are intended for
researchers, scientists, and drug development professionals to ensure the safe handling of
chemical waste and compliance with environmental regulations. Due to conflicting information
in safety data sheets, with some classifying flavanone as hazardous and others not, a
conservative approach is mandated.[1][2] Therefore, flavanone and any materials
contaminated with it should be treated as hazardous chemical waste.[3]

Immediate Safety Precautions and Personal Protective
Equipment (PPE)

Before handling flavanone for disposal, it is crucial to wear the appropriate Personal Protective
Equipment (PPE) to prevent inhalation and contact with skin and eyes.[4]

» Gloves: Use chemical-resistant gloves, such as nitrile.[4]
o Eye Protection: Wear safety glasses or chemical safety goggles.[4]
o Lab Coat: A standard laboratory coat is required to protect from spills.[4]

» Respiratory Protection: Work in a well-ventilated area. If there is a risk of generating dust, a
NIOSH-approved respirator or dust mask is recommended.[4][5]

Flavanone: Properties and Hazard Profile
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The following table summarizes key quantitative data and hazard information for flavanone.

This information is critical for safe handling and for completing hazardous waste manifests.

Property Value Reference(s)
CAS Number 487-26-3

Molecular Formula C15H1202 [1]

Molecular Weight 222.24 g/mol [6]
Appearance Light yellow solid [1]

Melting Point 75-78°C /167 - 172.4 °F [1]

Solubility Practically insoluble in cold 6]

water
Flash Point >100°C/>212°F [1]

Acute Oral Toxicity

Category 4: Harmful if

[1]

swallowed
Skin Corrosion/Irritation Category 2 [1]
Eye Damage/Irritation Category 2 [1]

Aquatic Hazard

Acute Category 2: Toxic to

aquatic life

Protocol for Flavanone Waste Disposal

The required method for disposing of flavanone is through your institution's Environmental

Health and Safety (EHS) office or a licensed professional waste disposal service.[4][7] Under

no circumstances should flavanone or its residues be disposed of down the drain or in the

regular trash.[7][8]

Step 1: Waste Segregation

To prevent unintended chemical reactions, flavanone waste must be kept separate from other

chemical waste streams.[4][9]
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» Solid Waste: Collect unused or waste flavanone powder, along with contaminated items like
weighing boats, filter paper, and gloves, in a dedicated hazardous waste container.[10]

e Liquid Waste: Solutions containing flavanone should be collected in a separate, dedicated
liquid hazardous waste container.[10] Do not mix with other solvent or aqueous waste
streams unless compatibility has been verified.

Step 2: Containerization

Proper containerization is crucial for safe storage and transport.

o Use a container that is in good condition, free from leaks, and chemically compatible with
flavanone. High-density polyethylene (HDPE) containers are a suitable choice.[10][11]

o Ensure the container is securely sealed at all times, except when adding waste.[9][12]

» Do not fill containers beyond 90% of their capacity to allow for expansion and prevent spills.
[11]

Step 3: Labeling

Accurate labeling is a regulatory requirement and essential for safety.[7] The container must be
labeled with a hazardous waste tag as soon as the first drop of waste is added. The label must
include:

e The words "Hazardous Waste".[7]

e The full chemical name: "Flavanone". Avoid abbreviations or chemical formulas.[7]
» A complete list of all components and their approximate percentages for mixtures.[9]
e The date of waste generation.[7]

o The name of the Principal Investigator and the specific laboratory location (building and room
number).[7]

o Appropriate hazard pictograms checked off.[7]
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Step 4: Storage

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.[9]

o The SAA must be under the direct control of laboratory personnel and clearly marked with
"Hazardous Waste" signage.[11]

o Store the container in a location away from ignition sources and incompatible materials.[10]

e Secondary containment should be used to capture any potential leaks.[9][10]

Step 5: Arranging for Disposal

Once the waste container is full or has been in storage for the maximum allowed time (e.g., 90
days or up to one year for partially filled containers in an SAA, depending on local regulations),
contact your institution's EHS department to schedule a pickup.[9][10][11]

Experimental Protocol: Spill Management

In the event of a flavanone spill, immediate action is required to minimize exposure and
environmental contamination.[13]

o Evacuate and Secure: Alert others in the area and restrict access. If the spill is large,
evacuate the laboratory.

o Ventilate: Ensure the area is well-ventilated. Use a fume hood if the spill occurs within one.
[11]

» Don PPE: Before beginning cleanup, put on all required personal protective equipment,
including gloves, safety goggles, and a lab coat.[4]

e Contain and Clean:
o Solid Spills: Carefully sweep or scoop the solid material to avoid creating dust.[5]

o Liquid Spills: Absorb solutions with an inert, non-combustible absorbent material.
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o Collect Waste: Place all contaminated absorbents and cleaning materials into a new,
sealable container.[13] This cleanup debris must be disposed of as hazardous waste.[4]

o Decontaminate: Clean the spill area thoroughly with soap and water. Collect the cleaning
water and any contaminated wipes as hazardous waste.[4]

» Label and Dispose: Seal and label the container of cleanup waste as "Hazardous Waste:
Flavanone Spill Debris" and arrange for its disposal through your EHS office.

Mandatory Visualization: Flavanone Disposal
Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper management and disposal of flavanone waste.
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Caption: Workflow for the safe disposal of flavanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

